Cas no 681223-27-8 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681223-27-8
• MF: C₁₈H₂₀BrN₃O₂S₂
• MW: 454.404300689697
• CID: 6251019
• PubChem ID: 2158835
• Update Time: 2025-10-29

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide
• Oprea1_483218
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylacetamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide
• AKOS024583459
• 681223-27-8
• F0558-0102

• Inchi： 1S/C18H20BrN3O2S2/c19-14-6-4-13(5-7-14)15-10-26-18(20-15)21-16(23)11-25-12-17(24)22-8-2-1-3-9-22/h4-7,10H,1-3,8-9,11-12H2,(H,20,21,23)
• InChI Key： CHRYYZYNRNEPQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)NC(CSCC(N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 453.01803g/mol
• Monoisotopic Mass: 453.01803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681223-27-8): A Comprehensive Overview

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681223-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, exhibits potential applications in drug discovery and development. The presence of a thiazole ring, a bromophenyl group, and a piperidine moiety makes it a versatile intermediate for synthesizing bioactive molecules.

The molecular structure of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide includes a thiazole core, which is a five-membered heterocyclic ring containing sulfur and nitrogen. This structural motif is commonly found in many FDA-approved drugs due to its ability to enhance binding affinity and metabolic stability. The bromophenyl group introduces a halogen atom, which can improve lipophilicity and influence pharmacokinetic properties. Meanwhile, the piperidine ring contributes to the compound's basicity and potential interactions with biological targets.

Researchers are increasingly interested in N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide due to its potential role in addressing current challenges in medicinal chemistry. For instance, the rise of antibiotic resistance has spurred the search for novel antimicrobial agents, and compounds like this one are being explored for their efficacy against resistant bacterial strains. Additionally, the growing demand for targeted cancer therapies has led to investigations into its possible use as a kinase inhibitor or other therapeutic agent.

From a synthetic chemistry perspective, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide serves as a valuable building block. Its thiazole and piperidine components are frequently employed in the design of molecules with diverse biological activities. The compound's bromophenyl group also offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The market for specialized chemical intermediates like N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide is expanding, driven by the pharmaceutical industry's need for innovative scaffolds. Recent trends indicate a surge in demand for compounds that can be tailored for specific therapeutic applications, particularly in oncology and infectious diseases. This compound's unique structure positions it as a promising candidate for such applications, aligning with the industry's shift toward precision medicine.

In terms of safety and handling, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide should be stored under controlled conditions to maintain its stability. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during handling. Researchers should also consult the latest safety data sheets (SDS) for detailed guidance.

The synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and confirm structural integrity. These methods are critical for maintaining the high standards required in pharmaceutical research.

Looking ahead, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide is poised to play a pivotal role in the development of next-generation therapeutics. Its structural versatility and potential bioactivity make it a valuable asset for researchers exploring new drug candidates. As the scientific community continues to uncover its applications, this compound is likely to remain a focal point in both academic and industrial settings.

For those seeking to purchase or synthesize N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide, it is essential to partner with reputable suppliers who adhere to stringent quality control measures. Ensuring the compound's purity and authenticity is paramount for achieving reliable research outcomes. Additionally, staying updated with the latest literature and patent filings can provide insights into emerging applications and synthetic methodologies.

In summary, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681223-27-8) represents a compelling example of how advanced chemical intermediates can drive innovation in drug discovery. Its unique combination of functional groups and potential therapeutic relevance underscores its importance in contemporary research. As the demand for novel bioactive compounds grows, this compound is set to remain a key player in the evolving landscape of medicinal chemistry.